(2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride
Overview
Description
(2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride (DFPMP-HCl) is an organic compound with a variety of scientific and industrial applications. It is a derivative of pyrrolidine, a five-membered saturated heterocyclic organic compound that is widely used in organic synthesis. DFPMP-HCl has been used as a catalyst in a variety of organic reactions and is also used in the synthesis of other compounds. In addition, DFPMP-HCl has been studied for its potential therapeutic effects and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
(2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride has been used in a variety of scientific research applications, including as a catalyst in organic synthesis reactions, as a reagent for the synthesis of other compounds, and as a probe for the study of enzyme-catalyzed reactions. It has also been used in the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The exact mechanism of action of (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It has also been suggested that this compound may act as an agonist at certain serotonin receptors, which could explain its effects on mood and behavior.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in the concentration of drugs and other compounds in the body. It has also been found to have antidepressant-like effects in animal models, as well as anxiolytic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
(2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. It is also soluble in a variety of organic solvents, making it easy to use in a variety of organic synthesis reactions. However, this compound is not suitable for use in in vivo experiments due to its potential toxicity.
Future Directions
There are several potential future directions for the use of (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride. It could be further studied as a potential therapeutic agent for the treatment of depression and anxiety. It could also be studied as a potential inhibitor of cytochrome P450 enzymes, which could have implications for drug metabolism and drug-drug interactions. Additionally, it could be studied as a potential probe for the study of enzyme-catalyzed reactions. Finally, it could be studied as a potential reagent for the synthesis of other compounds.
Synthesis Methods
(2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride can be synthesized via a variety of methods, including the reaction of 2-(3,4-difluorophenyl)-5-methylpyrrolidine (DFPMP) with hydrochloric acid. The reaction is typically carried out in an aqueous solution at a temperature of 70-80°C. The reaction is typically complete within one hour and yields a product with a purity of greater than 99%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride involves the reaction of 3,4-difluorophenylacetonitrile with (S)-proline to form the intermediate (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine-2-carbonitrile, which is then hydrolyzed to the final product.", "Starting Materials": [ "3,4-difluorophenylacetonitrile", "(S)-proline", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3,4-difluorophenylacetonitrile in methanol.", "Step 2: Add (S)-proline to the solution and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to adjust the pH to around 2.", "Step 4: Extract the product with methanol and evaporate the solvent to obtain the intermediate (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine-2-carbonitrile.", "Step 5: Dissolve the intermediate in water and add sodium hydroxide to adjust the pH to around 10.", "Step 6: Stir the mixture for several hours at room temperature to hydrolyze the nitrile group to the carboxylic acid.", "Step 7: Acidify the solution with hydrochloric acid to obtain the final product, (2S,5S)-2-(3,4-difluorophenyl)-5-methylpyrrolidine hydrochloride." ] } | |
| 2694056-81-8 | |
Molecular Formula |
C11H14ClF2N |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
